Cas no 1220695-06-6 (Cyclobutylmethanesulfonyl chloride)

• Product Name: Cyclobutylmethanesulfonyl chloride
• CAS No: 1220695-06-6
• MF: C₅H₉ClO₂S
• MW: 168.641759634018
• MDL: MFCD16036603
• CID: 836200
• PubChem ID: 55280140
• Update Time: 2025-06-13

Cyclobutylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclobutylmethanesulfonyl chloride
• Cyclobutanemethanesulfonyl chloride
• SCHEMBL746912
• MFCD16036603
• cyclobutyl-methanesulfonyl chloride
• Cyclobutylmethanesulfonylchloride
• VYB69506
• PWKSOBWFPCITKW-UHFFFAOYSA-N
• F8889-7910
• DTXSID50717338
• EN300-117451
• CS-0187345
• AB70722
• AKOS006335394
• DS-4379
• DB-369960
• 1220695-06-6
• SY034704

• MDL： MFCD16036603
• Inchi： 1S/C5H9ClO2S/c6-9(7,8)4-5-2-1-3-5/h5H,1-4H2
• InChI Key： PWKSOBWFPCITKW-UHFFFAOYSA-N
• SMILES： ClS(CC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 168.00127
• Monoisotopic Mass: 168.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.354
• Boiling Point: 243 ºC
• Flash Point: 101 ºC
• PSA: 34.14

Cyclobutylmethanesulfonyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD223556)

Additional information on Cyclobutylmethanesulfonyl chloride

Comprehensive Overview of Cyclobutylmethanesulfonyl chloride (CAS No. 1220695-06-6): Properties, Applications, and Industry Insights

Cyclobutylmethanesulfonyl chloride (CAS No. 1220695-06-6) is a specialized sulfonyl chloride derivative with a unique cyclobutylmethyl structure, making it a valuable intermediate in organic synthesis and pharmaceutical research. This compound has garnered significant attention due to its versatile reactivity, particularly in sulfonylation reactions, which are critical for constructing complex molecules. Researchers and manufacturers prioritize this chemical for its ability to introduce the sulfonyl functional group into target molecules, enabling the development of novel bioactive compounds.

The molecular formula of Cyclobutylmethanesulfonyl chloride is C₅H₉ClO₂S, with a molecular weight of 168.64 g/mol. Its distinct cyclobutane ring contributes to steric and electronic effects that influence reactivity patterns, a topic frequently explored in structure-activity relationship (SAR) studies. Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in such building blocks, as they enable rapid diversification of chemical libraries. Searches for "sulfonyl chloride applications" and "cyclobutyl derivatives in medicinal chemistry" reflect growing demand for these niche reagents.

In pharmaceutical applications, Cyclobutylmethanesulfonyl chloride serves as a key precursor for protease inhibitors and kinase modulators, addressing current research hotspots like targeted cancer therapies and antiviral drug development. Its compatibility with peptide coupling reagents makes it valuable for bioconjugation strategies, a technique widely discussed in forums about ADC (antibody-drug conjugate) technology. The compound's stability under Schotten-Baumann conditions allows for efficient amide bond formation, a frequently searched topic among synthetic chemists.

From a commercial perspective, 1220695-06-6 aligns with the industry shift toward fragment-based drug design (FBDD), where small, rigid structures like cyclobutyl groups are prized for their ability to improve ligand efficiency. Analytical techniques such as HPLC purity testing and NMR characterization are essential for quality control, as evidenced by frequent searches for "sulfonyl chloride stability" and "storage conditions for reactive intermediates". Suppliers often highlight its compatibility with automated synthesis platforms, responding to the pharmaceutical industry's push toward Industry 4.0 practices.

Environmental and handling considerations for Cyclobutylmethanesulfonyl chloride follow standard protocols for reactive sulfonyl compounds, with particular attention to moisture-sensitive storage. The rise of green chemistry initiatives has spurred investigations into alternative activation methods, though the compound remains irreplaceable for certain stereoselective transformations. Patent analyses reveal its use in biodegradable polymer research, connecting to trending topics like sustainable material science.

Future prospects for CAS No. 1220695-06-6 are closely tied to advances in C-H functionalization and late-stage diversification techniques. As computational tools like molecular docking software become more accessible, demand for structurally diverse intermediates like this cyclobutyl-containing reagent will likely increase. Current publications emphasize its role in developing allosteric modulators and covalent inhibitors, addressing frequently searched concepts in precision medicine development.